2-[2-(4-chlorophenoxy)acetamido]-N-(3-methoxypropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C21H25ClN2O4S
• Molecular Weight: 437 g/mol
• IUPAC Name: 2-[[2-(4-chlorophenoxy)acetyl]amino]-N-(3-methoxypropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C21H25ClN2O4S/c1-27-12-4-11-23-20(26)19-16-5-2-3-6-17(16)29-21(19)24-18(25)13-28-15-9-7-14(22)8-10-15/h7-10H,2-6,11-13H2,1H3,(H,23,26)(H,24,25)
• InChI Key: LZNGSNAHVLULNS-UHFFFAOYSA-N
• SMILES: COCCCNC(=O)C1=C(SC2=C1CCCC2)NC(=O)COC3=CC=C(C=C3)Cl

Description

2-[2-(4-chlorophenoxy)acetamido]-N-(3-methoxypropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a benzothiophene derivative that has been synthesized using specific methods and has been found to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[2-(4-chlorophenoxy)acetamido]-N-(3-methoxypropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood. However, it has been suggested that the compound may exert its antitumor effects by inducing apoptosis in cancer cells. It has also been suggested that the compound may inhibit the activity of specific enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects:
2-[2-(4-chlorophenoxy)acetamido]-N-(3-methoxypropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been found to have unique biochemical and physiological effects. The compound has been shown to inhibit the growth of various cancer cell lines by inducing apoptosis. It has also been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[2-(4-chlorophenoxy)acetamido]-N-(3-methoxypropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments include its potent antitumor activity and anti-inflammatory effects. However, the limitations of using this compound in lab experiments include its limited solubility and potential toxicity.

Future Directions

There are several future directions for research on 2-[2-(4-chlorophenoxy)acetamido]-N-(3-methoxypropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One potential direction is to investigate the compound's potential as a treatment for specific types of cancer. Another potential direction is to explore the compound's mechanism of action in more detail. Additionally, further research could be conducted to evaluate the compound's potential as a treatment for various inflammatory diseases.

Synthesis Methods

The synthesis of 2-[2-(4-chlorophenoxy)acetamido]-N-(3-methoxypropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the use of specific reagents and procedures. The synthesis process involves the reaction of 4-chlorophenol with ethyl chloroacetate in the presence of a base to form 2-(4-chlorophenoxy)acetic acid. The acid is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with N-(3-methoxypropyl)amine to form the amide intermediate. The amide intermediate is then cyclized to form the final product.

Scientific Research Applications

2-[2-(4-chlorophenoxy)acetamido]-N-(3-methoxypropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has shown potential applications in various scientific research fields. One of the primary applications of this compound is in the field of medicinal chemistry. The compound has been found to exhibit potent antitumor activity in various cancer cell lines. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory diseases.